Cas no 2171619-31-9 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid)

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid is a specialized amino acid derivative designed for peptide synthesis and bioconjugation applications. Its key structural features include a tert-butyl-protected amine and a fluorenylmethoxycarbonyl (Fmoc) group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The hex-4-ynyl side chain introduces alkyne functionality, enabling selective modification via click chemistry, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly valuable for introducing bioorthogonal handles into peptides or proteins, facilitating downstream labeling or crosslinking. Its stability under standard Fmoc deprotection conditions makes it suitable for automated synthesis workflows. The product is typically used in research applications requiring site-specific modifications of biomolecules.
2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid structure
2171619-31-9 structure
Product Name:2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid
CAS No:2171619-31-9
MF:C27H30N2O5
MW:462.537507534027
CID:5998660
PubChem ID:165561704
Update Time:2025-05-22

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid
    • 2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
    • EN300-1473174
    • 2171619-31-9
    • Inchi: 1S/C27H30N2O5/c1-5-6-15-23(25(32)29(16-24(30)31)27(2,3)4)28-26(33)34-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,15-17H2,1-4H3,(H,28,33)(H,30,31)
    • InChI Key: YXIOBOHVZPCASC-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC#CC)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.9Ų

2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1473174-1.0g
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
1g
$0.0 2023-06-06
Enamine
EN300-1473174-50mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
50mg
$2829.0 2023-09-29
Enamine
EN300-1473174-100mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
100mg
$2963.0 2023-09-29
Enamine
EN300-1473174-250mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
250mg
$3099.0 2023-09-29
Enamine
EN300-1473174-500mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
500mg
$3233.0 2023-09-29
Enamine
EN300-1473174-1000mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
1000mg
$3368.0 2023-09-29
Enamine
EN300-1473174-2500mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
2500mg
$6602.0 2023-09-29
Enamine
EN300-1473174-5000mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
5000mg
$9769.0 2023-09-29
Enamine
EN300-1473174-10000mg
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
2171619-31-9
10000mg
$14487.0 2023-09-29

Additional information on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid

Recent Advances in the Study of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid (CAS: 2171619-31-9)

The compound 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid (CAS: 2171619-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid as a key intermediate in the synthesis of peptide-based therapeutics. The compound's alkyne functionality and Fmoc-protected amine group make it particularly useful for click chemistry applications, enabling the efficient conjugation of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of targeted drug delivery systems, where it served as a linker for attaching cytotoxic agents to tumor-specific antibodies.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2171619-31-9 exhibit promising inhibitory effects on specific protein-protein interactions involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) revealed that structural analogs of this compound could modulate the NF-κB signaling pathway with nanomolar potency, suggesting potential applications in the treatment of chronic inflammatory diseases.

The synthetic accessibility of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid has also been a focus of recent investigations. A team at MIT developed an optimized synthetic route that improved the overall yield from 42% to 68% while reducing the number of purification steps. This advancement, published in Organic Process Research & Development (2024), significantly enhances the compound's viability for large-scale production in pharmaceutical applications.

Looking forward, researchers are exploring the potential of 2171619-31-9 as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. Its structural features make it particularly suitable for linking target-binding ligands to E3 ubiquitin ligase recruiters, as demonstrated in recent work at Stanford University. This application could open new avenues for targeted protein degradation therapies in oncology and neurodegenerative diseases.

In conclusion, 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid represents a versatile and promising compound in medicinal chemistry. Its dual functionality, synthetic tractability, and emerging biological activities position it as a valuable tool for both basic research and drug discovery efforts. Future studies will likely focus on expanding its applications in targeted therapies and further optimizing its pharmacological properties.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.